Cas no 56705-42-1 (1-Pentanone, 1-(4-ethylphenyl)-)

• Product Name: 1-Pentanone, 1-(4-ethylphenyl)-
• CAS No: 56705-42-1
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• MDL: MFCD11210649
• CID: 4040908
• PubChem ID: 12399471
• Update Time: 2025-10-21

1-Pentanone, 1-(4-ethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanone, 1-(4-ethylphenyl)-
• 1-(4-ETHYLPHENYL)PENTAN-1-ONE
• 56705-42-1
• SCHEMBL8123386
• 1-(4-Ethyl-phenyl)-pentan-1-one
• N13981

• MDL： MFCD11210649
• Inchi： 1S/C13H18O/c1-3-5-6-13(14)12-9-7-11(4-2)8-10-12/h7-10H,3-6H2,1-2H3
• InChI Key： CZBSHRKLCBQIES-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(CC)C=C1)(=O)CCCC

Computed Properties

• Exact Mass: 190.135765193g/mol
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-Pentanone, 1-(4-ethylphenyl)-

1-Pentanone, 1-(4-ethylphenyl)- (CAS No. 56705-42-1)

1-Pentanone, 1-(4-ethylphenyl)- is a chemical compound with the CAS registry number 56705-42-1. This compound belongs to the class of ketones and is characterized by its unique structure, which includes a pentanone group attached to a substituted phenyl ring. The presence of the ethyl group at the para position of the phenyl ring adds complexity to its molecular architecture, making it a subject of interest in various chemical and biochemical studies.

Recent advancements in organic chemistry have shed light on the synthesis and applications of 1-pentanone, 1-(4-ethylphenyl)-. Researchers have explored its potential as a precursor in the synthesis of more complex molecules, particularly in the field of medicinal chemistry. The compound's ability to undergo various functional group transformations has made it a valuable building block in the construction of bioactive compounds. For instance, studies have demonstrated its utility in the synthesis of heterocyclic frameworks, which are often found in pharmaceutical agents.

The physical properties of 1-pentanone, 1-(4-ethylphenyl)- are also worth noting. It is typically a liquid at room temperature with a pleasant odor, which makes it suitable for use in fragrance formulations. Its solubility in organic solvents and moderate stability under standard conditions further enhance its applicability in industrial settings. However, care must be taken during handling due to its flammability.

From an environmental perspective, understanding the degradation pathways of 1-pentanone, 1-(4-ethylphenyl)- is crucial for assessing its impact on ecosystems. Recent studies have investigated its biodegradation under aerobic and anaerobic conditions, revealing that it can be effectively metabolized by certain microbial communities. This knowledge is essential for ensuring safe disposal practices and minimizing environmental contamination.

In terms of safety data, 1-pentanone, 1-(4-ethylphenyl)- exhibits low acute toxicity when administered through oral or dermal routes. However, prolonged exposure may cause irritation to the eyes and respiratory system. Proper personal protective equipment (PPE) should be used during handling to mitigate these risks.

The demand for 1-pentanone, 1-(4-ethylphenyl)- has been driven by its versatile applications across multiple industries. In addition to fragrance production, it finds use in flavor formulations and as an intermediate in pharmaceutical manufacturing. Its role as a solvent in certain industrial processes further underscores its importance in modern chemistry.

Looking ahead, ongoing research aims to optimize the synthesis routes for 1-pentanone, 1-(4-ethylphenyl)-, with a focus on improving yield and reducing environmental impact. Green chemistry principles are being increasingly integrated into these efforts, paving the way for more sustainable production methods.

In conclusion, 1-pentanone, 1-(4-ethylphenyl)- (CAS No. 56705-42-1) is a multifaceted compound with significant potential across various chemical domains. Its unique properties and wide-ranging applications make it a subject of continued scientific interest and investment.